![molecular formula C8H9N B3056635 3-Allylpyridine CAS No. 7300-28-9](/img/structure/B3056635.png)
3-Allylpyridine
Overview
Description
3-Allylpyridine is an organic compound with the molecular formula C8H9N . It is also known by its IUPAC name, 3-(prop-2-en-1-yl)pyridine .
Molecular Structure Analysis
The molecular structure of 3-Allylpyridine consists of a pyridine ring with an allyl group attached at the 3rd position . The molecule has an average mass of 119.164 Da and a monoisotopic mass of 119.073502 Da .Physical And Chemical Properties Analysis
3-Allylpyridine has a density of 0.9±0.1 g/cm³, a boiling point of 184.6±9.0 °C at 760 mmHg, and a vapor pressure of 1.0±0.3 mmHg at 25°C . It has a molar refractivity of 38.3±0.3 cm³, and a molar volume of 127.1±3.0 cm³ . The compound has 1 hydrogen bond acceptor, 0 hydrogen bond donors, and 2 freely rotating bonds .Scientific Research Applications
Antiproliferative Activity
3-Allylpyridine derivatives have been found to possess significant antiproliferative activity . For instance, sodium 3-oxo-3-(2-oxo-2H-chromen-3-yl)prop-1-en-1-olate and sodium 3-oxo-3-(3-oxo-3H-benzo[f]chromen-2-yl)prop-1-en-1-olate were prepared and reacted with 2-cyano-N’-(1-aryl(heteryl)ethylidene)acetohydrazides to produce 2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives . These derivatives showed promising antitumor activity against liver carcinoma cell line (HEPG2), compared to the reference drug, doxorubicin .
Synthesis of Bioactive Compounds
The pyridine core, which is a key constituent in 3-Allylpyridine, is used in the synthesis of a range of bioactive compounds . These compounds have been found to have a wide range of biological applications .
Antihypertensive Properties
Substituted cyanopyridines, which can be synthesized from 3-Allylpyridine, have been found to have antihypertensive properties .
Anti-inflammatory and Analgesic Properties
Substituted cyanopyridines, which can be synthesized from 3-Allylpyridine, have been found to have anti-inflammatory and analgesic properties .
Cardiotonic Properties
Substituted cyanopyridines, which can be synthesized from 3-Allylpyridine, have been found to have cardiotonic properties .
Antimicrobial Properties
Substituted cyanopyridines, which can be synthesized from 3-Allylpyridine, have been found to have antimicrobial properties .
Safety and Hazards
properties
IUPAC Name |
3-prop-2-enylpyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N/c1-2-4-8-5-3-6-9-7-8/h2-3,5-7H,1,4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOJXZAFBAAKKJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC1=CN=CC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10514683 | |
Record name | 3-(Prop-2-en-1-yl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10514683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
119.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7300-28-9 | |
Record name | 3-(Prop-2-en-1-yl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10514683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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